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Compound of Interest

Compound Name: Acephate-d6

Cat. No.: B13427395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling

of Acephate-d6. Acephate-d6, a deuterated analog of the widely used organophosphate

insecticide Acephate, serves as an invaluable internal standard for quantitative analysis in

various matrices, including environmental and biological samples. Its use significantly improves

the accuracy and precision of analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

This document details a plausible synthetic pathway for Acephate-d6, outlines the necessary

experimental protocols, and presents relevant quantitative data. The synthesis is a two-step

process commencing with the preparation of the key intermediate, Methamidophos-d6,

followed by its acetylation to yield the final product.

Core Synthesis Pathway
The synthesis of Acephate-d6 hinges on the preparation of its deuterated precursor, O,S-

di(methyl-d3) phosphoramidothioate (Methamidophos-d6). This is achieved through the

isomerization and deuteromethylation of an appropriate phosphoramidothioate precursor using
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a deuterated methylating agent. The resulting Methamidophos-d6 is then acetylated to produce

Acephate-d6.

Step 1: Synthesis of Methamidophos-d6

Step 2: Synthesis of Acephate-d6

O,O-Dimethyl
phosphoramidothioate
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(O,S-di(methyl-d3)
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Dimethyl sulfate-d6
((CD₃)₂SO₄)

Acephate-d6
(N-[methoxy-d3(methyl-d3-sulfanyl)phosphoryl]acetamide)

 Acetylation 

Acetic Anhydride
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Caption: Overall synthetic pathway for Acephate-d6.

Experimental Protocols
The following protocols are representative methods derived from established syntheses of

Acephate and its analogs. Researchers should adapt these procedures with appropriate safety

precautions in a well-ventilated fume hood.

Step 1: Synthesis of O,S-di(methyl-d3)
phosphoramidothioate (Methamidophos-d6)
This procedure is adapted from the known isomerization of O,O-dimethyl

phosphoramidothioate using a methylating agent.
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Materials:

O,O-Dimethyl phosphoramidothioate

Dimethyl sulfate-d6 ((CD₃)₂SO₄)

Toluene

Sodium hydroxide solution (40%)

Methanol

1,2-Dichloroethane (for extraction)

Procedure:

In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, dissolve O,O-dimethyl phosphoramidothioate in toluene.

Slowly add sodium hydroxide solution at a controlled temperature of 25-40°C. Stir the

mixture for 1 hour at 38-40°C.

Allow the layers to separate and remove the aqueous layer.

To the organic layer, add methanol.

Slowly add dimethyl sulfate-d6 dropwise, maintaining the temperature between 35-40°C.

After the addition is complete, continue stirring for 2-3 hours at 50-60°C. Monitor the reaction

progress by an appropriate method (e.g., GC or TLC) until the starting material is consumed.

Cool the reaction mixture and remove the methanol under reduced pressure.

Extract the product with 1,2-dichloroethane.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude Methamidophos-d6.

The crude product may be purified by vacuum distillation or column chromatography.
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Step 2: Synthesis of Acephate-d6
This step involves the N-acetylation of the synthesized Methamidophos-d6. This procedure is

based on the known synthesis of 14C-labeled Acephate.[1]

Materials:

Methamidophos-d6 (from Step 1)

Acetic anhydride

Pyridine (as catalyst and solvent)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Procedure:

In a clean, dry flask, dissolve the purified Methamidophos-d6 in pyridine.

Cool the solution in an ice bath.

Slowly add acetic anhydride dropwise with stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction for completion by TLC or GC-MS.

Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially

with water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

The resulting crude Acephate-d6 can be purified by recrystallization or column

chromatography.
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Methamidophos-d6 Synthesis

Acephate-d6 Synthesis
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5. Stir for 2-3h at 50-60°C
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Caption: General experimental workflow for Acephate-d6 synthesis.
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Quantitative Data
The following tables summarize key data for the reactants and products involved in the

synthesis of Acephate-d6. Data for the non-labeled analogs are provided for reference where

specific data for the deuterated compounds are not readily available.

Table 1: Properties of Reactants and Intermediates

Compound Formula
Molar Mass (
g/mol )

CAS Number Key Properties

O,O-Dimethyl

phosphoramidoth

ioate

C₂H₈NO₂PS 141.13 17321-47-0 Intermediate

Dimethyl sulfate-

d6
C₂D₆O₄S 132.17 15199-43-6

Deuterating

agent, ≥99 atom

% D

Methamidophos-

d6
C₂H₂D₆NO₂PS 147.17 1219799-41-3

Deuterated

intermediate

Acetic Anhydride C₄H₆O₃ 102.09 108-24-7 Acetylating agent

Table 2: Properties of Final Product

Compound Formula
Molar Mass (
g/mol )

CAS Number Isotopic Purity

Acephate-d6 C₄H₄D₆NO₃PS 189.20 2109699-73-0 Typically ≥98%

Table 3: Representative Reaction Parameters (for non-labeled synthesis)
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Reaction Step
Reactant Ratio
(Precursor:Re
agent)

Temperature
(°C)

Duration
(hours)

Typical Yield
(%)

Methamidophos

Synthesis
1 : 1.05-1.2 35 - 60 2 - 4 >94

Acephate

Synthesis
1 : 1.1 0 - 25 12 - 18 ~90

Note: Yields are highly dependent on reaction scale, purity of reagents, and purification

methods.

Conclusion
The synthesis of Acephate-d6 is a feasible process for a well-equipped organic chemistry

laboratory. The key to the synthesis is the use of a deuterated methylating agent, such as

dimethyl sulfate-d6, to prepare the pivotal intermediate, Methamidophos-d6. Subsequent

acetylation yields the desired labeled product. The availability of deuterated starting materials

and established procedures for the synthesis of the non-labeled parent compound provide a

solid foundation for the successful preparation of Acephate-d6 for use as a high-purity

analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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